Cas no 1159831-50-1 (7-Bromo-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid)

7-Bromo-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid structure

1159831-50-1 structure

Product Name:7-Bromo-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid

CAS No:1159831-50-1

MF:C₇H₄BrN₃O₂

MW:242.029560089111

CID:4682057

Update Time:2023-08-14

7-Bromo-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 7-Bromo-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid
- Inchi： 1S/C7H4BrN3O2/c8-4-1-2-11-5(3-4)9-10-6(11)7(12)13/h1-3H,(H,12,13)
- InChI Key： VNFUVTRWQVNKQY-UHFFFAOYSA-N
- SMILES： BrC1C=CN2C(C(=O)O)=NN=C2C=1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 226
Topological Polar Surface Area: 67.5

7-Bromo-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid Pricemore >>

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NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBYS100837-100MG	7-bromo-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid	1159831-50-1	95%	100MG	￥ 1,280.00	2023-03-30
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBYS100837-250MG	7-bromo-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid	1159831-50-1	95%	250MG	￥ 2,052.00	2023-03-30
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBYS100837-500MG	7-bromo-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid	1159831-50-1	95%	500MG	￥ 3,418.00	2023-03-30
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBYS100837-1G	7-bromo-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid	1159831-50-1	95%	1g	￥ 5,121.00	2023-03-30
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBYS100837-100mg	7-bromo-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid	1159831-50-1	95%	100mg	￥1279.0	2024-04-25
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